8-Iodoquinoline
Overview
Description
8-Iodoquinoline is a chemical compound with the molecular formula C9H6IN. It has a molecular weight of 255.05 g/mol . The compound is also known by other names such as Quinoline, 8-iodo-, 8-Iodo quinoline, and MFCD08062396 .
Molecular Structure Analysis
The 8-Iodoquinolinium ion is almost planar . The C8—I1 bond length is 2.110 (3) Å and C9—C8—I1 angle is 121.09 (19) ° .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not detailed in the search results, it’s worth noting that compounds containing the 8-Hydroxyquinoline (8-HQ) moiety are susceptible to numerous chemical reactions and structural modifications, such as electrophilic aromatic substitution, diazonium coupling, and molecular rearrangements .Physical And Chemical Properties Analysis
This compound is a solid at 20 degrees Celsius . It should be stored under inert gas at a temperature between 0-10°C . It is sensitive to air and heat .Scientific Research Applications
1. Antimalarial and Antimicrobial Activities
8-Iodoquinoline derivatives, particularly 8-aminoquinolines, have shown significant promise in the treatment of latent malaria. These compounds, including tafenoquine and primaquine, demonstrate revolutionary scientific discoveries with broad implications in clinical and public health sectors (Baird, 2019). Moreover, 8-aminoquinoline derivatives with iodo and nitro substitutions have displayed potent antimalarial and antimicrobial activities against Gram-negative bacteria (Phopin et al., 2016).
2. Neuroprotective and Anticancer Properties
8-Hydroxyquinoline derivatives, including iodoquinoline variants, have been identified for their neuroprotective and anticancer properties. Compounds like clioquinol have been investigated for their potential in treating Alzheimer's disease and certain cancers due to their ability to bind copper and dissolve beta-amyloid plaques in the brain (Mao & Schimmer, 2008). Additionally, clioquinol glucoconjugates have demonstrated antiproliferative activity against various tumor cell lines (Oliveri et al., 2012).
3. Antifungal Activities
8-Hydroxyquinoline derivatives exhibit a broad spectrum of antifungal activities. Studies on derivatives like clioquinol and 8-hydroxy-7-iodo-5-quinolinesulfonic acid have shown significant effects against fungi such as Candida spp. and dermatophytes. Their modes of action include damaging cell walls and compromising the functional integrity of cytoplasmic membranes (Pippi et al., 2018).
4. Role in Coordination Chemistry
8-Hydroxyquinoline and its derivatives, including this compound, play a significant role in coordination chemistry. These compounds have been used to develop new supramolecular sensors, emitting devices, and self-assembled aggregates due to their metal-binding properties and versatility as ligands (Albrecht et al., 2008).
Safety and Hazards
Future Directions
Compounds containing the 8-Hydroxyquinoline (8-HQ) moiety have huge therapeutic value and can act as potential building blocks for various pharmacologically active scaffolds . Several described compounds in this review could act as leads for the development of drugs against numerous diseases including cancer .
Mechanism of Action
Target of Action
8-Iodoquinoline, a derivative of quinoline, primarily targets Entamoeba histolytica , a protozoan parasite responsible for amebiasis . It is active against both the trophozoite and encysted forms of the parasite .
Mode of Action
It is known to act primarily in the intestinal lumen as a luminal or contact amebicide . The elimination of the cyst form probably results from the destruction of the trophozoites .
Biochemical Pathways
Quinoline and its derivatives are known to interfere with dna synthesis in bacteria by forming a ternary complex with a dna molecule and gyrase and topoisomerase iv enzymes .
Pharmacokinetics
This compound is poorly absorbed from the gastrointestinal tract, with the majority of an oral dose being excreted in feces . Some systemic absorption may occur, as increased blood concentrations of iodine have been reported . It is administered orally after a meal, and the tablets may be crushed and mixed with applesauce or chocolate syrup for easier administration .
Result of Action
The primary result of this compound’s action is the elimination of Entamoeba histolytica from the intestinal lumen, thereby treating amebiasis . It is also used in the treatment of other infections caused by various protozoa .
Biochemical Analysis
Cellular Effects
Some quinoline derivatives have been found to exhibit photocytotoxicity against certain cell lines .
Molecular Mechanism
The molecular mechanism of action of 8-Iodoquinoline is not well-defined. It is likely to exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Temporal Effects in Laboratory Settings
Some quinoline derivatives have been found to have moderate light stability
Transport and Distribution
Future studies should aim to identify any transporters or binding proteins that it interacts with, and any effects it may have on its localization or accumulation .
properties
IUPAC Name |
8-iodoquinoline | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6IN/c10-8-5-1-3-7-4-2-6-11-9(7)8/h1-6H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OBEGSKDGFBFMFJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)I)N=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6IN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60590477 | |
Record name | 8-Iodoquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60590477 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
255.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1006-47-9 | |
Record name | 8-Iodoquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60590477 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 8-iodoquinoline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is unique about the coordination behavior of 8-Iodoquinoline compared to other quinoline derivatives?
A1: Unlike many quinoline derivatives that coordinate to metals solely through the nitrogen atom, this compound exhibits bidentate behavior. This means it can bind to metal ions through both the nitrogen atom and the iodine atom. This unique characteristic has been observed in reactions with various metal salts, including those of copper, silver, palladium, and mercury. [] This dual coordination mode can potentially lead to the formation of complexes with distinct geometries and properties compared to those formed by monodentate ligands.
Q2: How does the structure of this compound influence its interactions with water molecules?
A2: In its protonated form, 8-Iodoquinolinium, the molecule exhibits a planar structure. This planar structure allows for efficient packing of the molecules via π-π stacking interactions. Additionally, the protonated nitrogen atom acts as a hydrogen bond donor, interacting with water molecules. These water molecules further interact with chloride ions, forming hydrogen-bonded chains that extend along a specific crystallographic axis. [] This intricate network of interactions highlights the role of both molecular structure and intermolecular forces in determining the solid-state arrangement of this compound.
Q3: Has this compound been explored for its potential in organometallic chemistry?
A3: Yes, this compound serves as a precursor for synthesizing 8-(dimesitylboryl)quinoline, an intriguing molecule in organometallic chemistry. [] This derivative, containing both a Lewis acidic boron center and a Lewis basic nitrogen, displays ambiphilic behavior. This property makes it capable of activating small molecules like water, leading to unique reactivity patterns. Additionally, it can coordinate to transition metals like copper, silver, and palladium, forming complexes with diverse structures and potential applications in catalysis.
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